Phomeketales A–F, six unique metabolites from the endophytic fungus Phoma sp. YN02-P-3†

RSC Advances Pub Date: 2016-07-04 DOI: 10.1039/C6RA12509C

Abstract

Phomeketales A–F (1–6), six new xyloketals, with unprecendented carbon substitution at C-16 and C-17 simultaneously, were isolated from the endophytic fungus Phoma sp. YN02-P-3. Their structures were elucidated on the basis of 1D and 2D NMR spectral data and ECD analysis. Compound 3 exhibited moderate anti-AChE activity and cytotoxicity against HL-60.

Graphical abstract: Phomeketales A–F, six unique metabolites from the endophytic fungus Phoma sp. YN02-P-3
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